2-[(5-ethyl-3-thienyl)carbonyl]-N-(3-methylphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(5-ethylthiophene-3-carbonyl)amino]-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C15H17N3OS2/c1-3-13-8-11(9-21-13)14(19)17-18-15(20)16-12-6-4-5-10(2)7-12/h4-9H,3H2,1-2H3,(H,17,19)(H2,16,18,20)
• InChI Key: IIJCCQAJPPTHMR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NNC(=S)NC2=CC=CC(=C2)C
• Molecular Formula: C15H17N3OS2
• Molecular Weight: 319.4 g/mol

Description

2-[(5-ethyl-3-thienyl)carbonyl]-N-(3-methylphenyl)hydrazinecarbothioamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, ETC-1002, and has been shown to have a variety of biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of ETC-1002 is complex and not yet fully understood. However, it is believed that this compound works by inhibiting the activity of ATP citrate lyase, an enzyme that plays a key role in the synthesis of fatty acids and cholesterol. By inhibiting this enzyme, ETC-1002 can effectively reduce the levels of LDL cholesterol and triglycerides in the body.
Biochemical and Physiological Effects:
ETC-1002 has a variety of biochemical and physiological effects that make it a promising candidate for further investigation. In addition to its cholesterol-lowering effects, this compound has also been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential treatment for type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of ETC-1002 for scientific research is its high yield and purity. This makes it easy to obtain and work with in the lab. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for research on ETC-1002. One area of investigation is its potential use as a treatment for atherosclerosis, a condition in which plaque builds up in the arteries and can lead to heart disease. Other areas of investigation include its potential use as a treatment for obesity and its effects on the gut microbiome. Further research is needed to fully understand the potential of this compound and its applications in scientific research.

Synthesis Methods

The synthesis of ETC-1002 is a complex process that involves several steps. One of the most common methods for synthesizing this compound involves the reaction of 5-ethyl-3-thiophene carboxylic acid with thionyl chloride, followed by the addition of 3-methyl aniline and hydrazine hydrate. This reaction produces ETC-1002 in high yield and purity, making it an ideal compound for scientific research.

Scientific Research Applications

ETC-1002 has been extensively studied for its potential applications in scientific research. One of the most promising areas of investigation is its potential use as a treatment for metabolic disorders such as hyperlipidemia and hypercholesterolemia. Studies have shown that ETC-1002 can effectively reduce LDL cholesterol levels and triglycerides, while increasing HDL cholesterol levels.